molecular formula C11H9N3O4 B8752103 methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate CAS No. 701917-02-4

methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate

Cat. No. B8752103
CAS RN: 701917-02-4
M. Wt: 247.21 g/mol
InChI Key: DSBOVOHYAGJKFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C11H9N3O4 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

701917-02-4

Product Name

methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate

Molecular Formula

C11H9N3O4

Molecular Weight

247.21 g/mol

IUPAC Name

methyl 4-nitro-1-phenylpyrazole-3-carboxylate

InChI

InChI=1S/C11H9N3O4/c1-18-11(15)10-9(14(16)17)7-13(12-10)8-5-3-2-4-6-8/h2-7H,1H3

InChI Key

DSBOVOHYAGJKFA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NN(C=C1[N+](=O)[O-])C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-nitro-1H-pyrazole-3-carboxylate (1.0 g, 5.84 mmol) in methylene chloride (20 mL) were added phenylboric acid (1.43 g, 11.7 mmol), copper(II) acetate (1.60 g, 8.76 mmol) and pyridine (2 mL, 23.4 mmol), and the mixture was stirred overnight at room temperature under an air atmosphere. After removal of the insolubles by filtration, the filtrate was washed with water (twice) and saturated brine, dried over anhydrous magnesium sulfate and concentrated in vacuo to obtain the title compound (1.21 g, 83.5%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.43 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.6 g
Type
catalyst
Reaction Step One
Yield
83.5%

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